Cas no 875-69-4 (5,7-Dibromobenzothiazole)

5,7-Dibromobenzothiazole is a brominated heterocyclic compound featuring a benzothiazole core with bromine substituents at the 5 and 7 positions. This structure imparts high reactivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and functional materials. The electron-withdrawing effects of the bromine atoms enhance its utility in cross-coupling reactions, such as Suzuki or Stille couplings, enabling precise modifications of the benzothiazole scaffold. Its stability and well-defined reactivity profile ensure consistent performance in demanding synthetic applications. The compound is typically handled under controlled conditions due to its halogenated nature, requiring standard safety precautions for brominated organics.
5,7-Dibromobenzothiazole structure
5,7-Dibromobenzothiazole structure
Product Name:5,7-Dibromobenzothiazole
CAS No:875-69-4
MF:C7H3Br2NS
MW:292.978418588638
MDL:MFCD12962849
CID:2810126
PubChem ID:53412912
Update Time:2025-05-27

5,7-Dibromobenzothiazole Chemical and Physical Properties

Names and Identifiers

    • 5,7-Dibromobenzo[d]thiazole
    • 5,7-dibromo-1,3-benzothiazole
    • 5,7-dibromo-benzothiazole
    • Benzothiazole, 5,7-dibromo-
    • D74924
    • A928473
    • 5,7-Dibromobenzothiazole (ACI)
    • CS-0090475
    • CS-16140
    • 875-69-4
    • 5,7-Dibromobenzo[d]thiazole, 97%
    • DTXSID30696632
    • starbld0009730
    • AKOS027324944
    • 5,7-Dibromobenzothiazole
    • MDL： MFCD12962849
    • Inchi： 1S/C7H3Br2NS/c8-4-1-5(9)7-6(2-4)10-3-11-7/h1-3H
    • InChI Key： JYZZTBKMNYONOP-UHFFFAOYSA-N
    • SMILES： BrC1=CC(=CC2=C1SC=N2)Br

Computed Properties

  • Exact Mass: 292.83325g/mol
  • Monoisotopic Mass: 290.83530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 41.1

5,7-Dibromobenzothiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR510263-100mg
5,7-Dibromobenzo[d]thiazole
 875-69-4 >98%
100mg
 £145.00 2025-02-20
TRC
D438178-1mg
5,7-Dibromobenzothiazole
 875-69-4
1mg
 $ 50.00 2022-06-05
TRC
D438178-2mg
5,7-Dibromobenzothiazole
 875-69-4
2mg
 $ 65.00 2022-06-05
TRC
D438178-10mg
5,7-Dibromobenzothiazole
 875-69-4
10mg
 $ 95.00 2022-06-05
Chemenu
CM527066-1g
5,7-Dibromobenzo[d]thiazole
 875-69-4 98%
1g
 $*** 2023-05-29
eNovation Chemicals LLC
D648299-1g
5,7-dibromo-benzothiazole
 875-69-4 95%
1g
 $325 2024-05-24
eNovation Chemicals LLC
D648299-1g
5,7-dibromo-benzothiazole
 875-69-4 95%
1g
 $325 2025-02-27
Aaron
AR01FZCJ-100mg
5,7-dibromo-benzothiazole
 875-69-4 98%
100mg
 $113.00 2023-12-14
Aaron
AR01FZCJ-250mg
5,7-dibromo-benzothiazole
 875-69-4 98%
250mg
 $250.00 2023-12-14
1PlusChem
1P01FZ47-100mg
5,7-dibromo-benzothiazole
 875-69-4 >98%
100mg
 $175.00 2024-04-20

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